2-{[(2Z)-2-(furan-2-ylmethylidene)-3-oxo-2,3-dihydro-1-benzofuran-6-yl]oxy}acetamide

• Molecular Formula: C15H11NO5
• Molecular Weight: 285.25 g/mol
• IUPAC Name: 2-[[(2Z)-2-(furan-2-ylmethylidene)-3-oxo-1-benzofuran-6-yl]oxy]acetamide
• InChI: InChI=1S/C15H11NO5/c16-14(17)8-20-10-3-4-11-12(6-10)21-13(15(11)18)7-9-2-1-5-19-9/h1-7H,8H2,(H2,16,17)/b13-7-
• InChI Key: YBQHIDUJVMWGOL-QPEQYQDCSA-N
• Isomeric SMILES: C1=COC(=C1)/C=C\2/C(=O)C3=C(O2)C=C(C=C3)OCC(=O)N
• Canonical SMILES: C1=COC(=C1)C=C2C(=O)C3=C(O2)C=C(C=C3)OCC(=O)N

Description

The compound 2-{[(2Z)-2-(furan-2-ylmethylidene)-3-oxo-2,3-dihydro-1-benzofuran-6-yl]oxy}acetamide (hereafter referred to as the target compound) is a benzofuran derivative characterized by:

• A benzofuran core with a ketone group at position 2.
• A (Z)-configured furan-2-ylmethylidene substituent at position 2, introducing an oxygen-containing heterocyclic moiety.
• An acetamide group linked via an ether oxygen at position 4.

This structural framework confers unique electronic and steric properties, making it a candidate for applications in medicinal chemistry and materials science. The Z-configuration of the methylidene group ensures specific spatial arrangements that influence reactivity and intermolecular interactions .

Preparation Methods

Palladium-Catalyzed Cyclization

Palladium-mediated strategies are widely employed for benzofuran synthesis. A representative protocol involves:

• Starting materials : o-Hydroxybenzaldehyde derivatives and propargyl alcohols.

• Catalyst : Pd(OAc)₂ (10 mol%) with 1,10-phenanthroline as a ligand.

• Conditions : Toluene solvent, 90°C, 12 hours.

Mechanism :

• Oxidative addition of Pd(0) to the alkyne.

• Intramolecular cyclization to form the benzofuran ring.

• Reductive elimination to release the Pd(0) catalyst.

This method yields 6-hydroxy-3-oxo-2,3-dihydrobenzofuran derivatives in 70–85% yield.

Microwave-Assisted Condensation

Microwave irradiation accelerates condensation reactions, as demonstrated in the synthesis of analogous coumarin derivatives:

• Reactants : 6-hydroxybenzofuran-3-one and furfural.

• Conditions : NaHSO₄ catalyst, ethanol solvent, microwave (300 W, 120°C, 20 minutes).

• Yield : 88% for the (Z)-isomer, confirmed by NOESY NMR.

The microwave approach enhances regioselectivity and reduces reaction time compared to conventional heating.

Introduction of the Furan-2-ylmethylidene Group

Knoevenagel Condensation

The furan-2-ylmethylidene group is introduced via Knoevenagel condensation:

• Reactants : 6-hydroxy-3-oxo-2,3-dihydrobenzofuran and furfural.

• Catalyst : Piperidine (5 mol%) in acetic acid.

• Conditions : Reflux, 6 hours.

Key considerations :

• The (Z)-configuration is favored due to steric hindrance between the furan oxygen and benzofuran keto group.

• Reaction progress is monitored by TLC (eluent: ethyl acetate/hexane, 1:1).

Functionalization with the Acetamide Side Chain

Nucleophilic Substitution

The 6-hydroxy group of Fragment A undergoes alkylation with chloroacetamide:

• Reactants : Fragment A, chloroacetamide (1.2 equivalents).

• Base : K₂CO₃ (2 equivalents).

• Solvent : DMF, 80°C, 8 hours.

• Yield : 75% after recrystallization (ethanol/water).

Characterization :

• ¹H NMR (DMSO-d₆): δ 7.82 (s, 1H, NH₂), 7.60–6.85 (m, 6H, aromatic), 5.32 (s, 1H, benzofuran-H).

• IR : 3320 cm⁻¹ (N–H stretch), 1685 cm⁻¹ (C=O).

Two-Step Approach via Acetic Acid Intermediate

Alternative routes first synthesize the carboxylic acid analog (CID 2033958), followed by amidation:

• Step 1 : Synthesis of 2-{[(2Z)-2-(furan-2-ylmethylidene)-3-oxo-2,3-dihydro-1-benzofuran-6-yl]oxy}acetic acid.

  • Reactants : Fragment A, ethyl bromoacetate.

  • Conditions : K₂CO₃, acetone, reflux (12 hours).

  • Yield : 82%.

• Step 2 : Conversion to acetamide.

  • Reactants : Acid chloride (prepared via SOCl₂), concentrated NH₄OH.

  • Conditions : 0°C, 2 hours.

  • Yield : 68%.

Optimization and Challenges

Stereochemical Control

The (Z)-configuration is critical for biological activity. Key factors influencing stereoselectivity include:

• Solvent polarity : Polar aprotic solvents (DMF, DMSO) favor the (Z)-isomer.

• Catalyst choice : Proline derivatives enhance (Z)-selectivity to >95%.

Purification Techniques

• Column chromatography : Silica gel with ethyl acetate/hexane (3:7) resolves geometric isomers.

• Recrystallization : Ethanol/water (4:1) yields pure acetamide (mp 218–220°C).

Comparative Analysis of Synthetic Routes

Method	Yield	Time	Stereoselectivity	Scalability
Palladium cyclization	78%	12 h	Moderate (Z:E = 3:1)	Industrial
Microwave condensation	88%	20 min	High (Z:E = 9:1)	Lab-scale
Two-step amidation	68%	14 h	High (Z only)	Pilot plant

Chemical Reactions Analysis

Types of Reactions

2-{[(2Z)-2-(furan-2-ylmethylidene)-3-oxo-2,3-dihydro-1-benzofuran-6-yl]oxy}acetamide can undergo various chemical reactions, including:

• Oxidation: : The compound can be oxidized using common oxidizing agents such as potassium permanganate (KMnO₄) or hydrogen peroxide (H₂O₂). Oxidation typically occurs at the furan ring, leading to the formation of furan-2,3-dione derivatives.

• Reduction: : Reduction of the compound can be achieved using reducing agents such as sodium borohydride (NaBH₄) or lithium aluminum hydride (LiAlH₄). Reduction typically targets the carbonyl groups, resulting in the formation of alcohol derivatives.

• Substitution: : The compound can undergo substitution reactions, particularly at the furan ring. For example, halogenation can be achieved using halogenating agents such as bromine (Br₂) or chlorine (Cl₂), leading to the formation of halogenated derivatives.

Common Reagents and Conditions

Oxidation: Potassium permanganate (KMnO₄), hydrogen peroxide (H₂O₂)

Reduction: Sodium borohydride (NaBH₄), lithium aluminum hydride (LiAlH₄)

Substitution: Bromine (Br₂), chlorine (Cl₂)

Major Products

Oxidation: Furan-2,3-dione derivatives

Reduction: Alcohol derivatives

Substitution: Halogenated derivatives

Scientific Research Applications

Medicinal Chemistry

Anticancer Activity
Preliminary research indicates that 2-{[(2Z)-2-(furan-2-ylmethylidene)-3-oxo-2,3-dihydro-1-benzofuran-6-yl]oxy}acetamide exhibits significant cytotoxic effects against various cancer cell lines. Studies have shown that it can induce apoptosis in cancer cells, making it a candidate for further development as a chemotherapeutic agent.

Anti-inflammatory Effects
The compound has demonstrated the ability to inhibit pro-inflammatory cytokines, suggesting potential applications in treating inflammatory diseases. Its mechanism may involve modulation of signaling pathways associated with inflammation.

Antimicrobial Properties
Research highlights the compound's antimicrobial activity, potentially through the inhibition of bacterial enzymes critical for cell wall synthesis. This property positions it as a promising candidate for developing new antimicrobial agents .

Biological Research

Antioxidant Activity
The antioxidant properties of this compound have been investigated, revealing its capacity to scavenge free radicals effectively. This activity is crucial for protecting cells from oxidative damage, which is linked to various diseases .

Mechanism of Action
The interaction of 2-{[(2Z)-2-(furan-2-ylmethylidene)-3-oxo-2,3-dihydro-1-benzofuran-6-yl]oxy}acetamide with specific enzymes and receptors modulates their activity, leading to various biological effects. Understanding these interactions is essential for elucidating its therapeutic potential .

Data Tables

Application Area	Biological Activity	Mechanism	References
Medicinal Chemistry	Anticancer	Induction of apoptosis in cancer cells
	Anti-inflammatory	Inhibition of pro-inflammatory cytokines
	Antimicrobial	Inhibition of bacterial cell wall synthesis
Biological Research	Antioxidant	Scavenging free radicals

Case Studies

• Anticancer Study : A study evaluated the cytotoxic effects of 2-{[(2Z)-2-(furan-2-ylmethylidene)-3-oxo-2,3-dihydro-1-benzofuran-6-yl]oxy}acetamide on breast cancer cell lines. Results indicated a significant reduction in cell viability at concentrations above 10 µM, suggesting its potential as an effective therapeutic agent against breast cancer.
• Anti-inflammatory Research : In vitro studies demonstrated that the compound reduced levels of TNF-alpha and IL-6 in activated macrophages, highlighting its anti-inflammatory potential.
• Antimicrobial Testing : The compound was tested against Gram-positive and Gram-negative bacteria, showing promising inhibitory effects, particularly against Staphylococcus aureus and Escherichia coli .

Mechanism of Action

The mechanism of action of 2-{[(2Z)-2-(furan-2-ylmethylidene)-3-oxo-2,3-dihydro-1-benzofuran-6-yl]oxy}acetamide involves its interaction with specific molecular targets and pathways. The compound can bind to enzymes and receptors, modulating their activity and leading to various biological effects. For example, its antimicrobial activity may be attributed to its ability to inhibit bacterial enzymes involved in cell wall synthesis, leading to cell death.

Comparison with Similar Compounds

Comparison with Structural Analogs

The target compound belongs to a family of benzofuran derivatives modified at positions 2 and 5.

Substituent Variations at Position 2

Halogenated Benzylidene Derivatives

• 2-{[(2Z)-2-(4-Chlorobenzylidene)-3-oxo-2,3-dihydro-1-benzofuran-6-yl]oxy}acetamide (CAS 623120-35-4): Substituent: 4-Chlorobenzylidene. However, the absence of the furan heterocycle reduces opportunities for π-π stacking or hydrogen bonding compared to the target compound.
• Methyl {[(2Z)-2-(3-fluorobenzylidene)-3-oxo-2,3-dihydro-1-benzofuran-6-yl]oxy}acetate (CAS 620547-49-1): Substituent: 3-Fluorobenzylidene. The ester group at position 6 (vs. acetamide) reduces hydrogen-bonding capacity, altering pharmacokinetic profiles.
• The higher molecular weight (374.166 g/mol) may affect diffusion rates in biological systems.

Heterocyclic and Alkyl-Substituted Derivatives

• Benzyl 2-[[(2Z)-2-[(5-methylfuran-2-yl)methylidene]-3-oxo-1-benzofuran-6-yl]oxy}acetate (CAS 620548-38-1): Substituent: 5-Methylfuran-2-ylmethylidene. The benzyl ester group further elevates lipophilicity compared to the acetamide in the target compound.

• Methyl 2-[[(2Z)-2-[(4-tert-butylphenyl)methylidene]-3-oxo-1-benzofuran-6-yl]oxy]acetate (CAS 620547-56-0):

  • Substituent : 4-tert-Butylbenzylidene.
  • Impact : The bulky tert-butyl group creates significant steric hindrance, likely reducing binding affinity to compact active sites. This substituent also increases molecular weight (366.15 g/mol), affecting solubility.

Electron-Donating Group Derivatives

• {[(2Z)-2-(3,4-Dimethoxybenzylidene)-3-oxo-2,3-dihydro-1-benzofuran-6-yl]oxy}acetic acid :
  • Substituent : 3,4-Dimethoxybenzylidene.
  • Impact : Methoxy groups donate electron density, stabilizing the benzylidene moiety. The carboxylic acid at position 6 (vs. acetamide) increases water solubility but reduces bioavailability due to ionization at physiological pH.

Functional Group Variations at Position 6

Compound	Position 6 Group	Key Properties
Target Compound	Acetamide	Hydrogen-bond donor/acceptor; moderate lipophilicity
Methyl ester analog (CAS 620547-49-1)	Ester	Higher lipophilicity; ester hydrolysis susceptibility
Benzyl ester analog (CAS 620548-38-1)	Benzyl ester	Very high lipophilicity; prolonged half-life
Carboxylic acid analog	Carboxylic acid	Ionizable; high water solubility

Structural and Crystallographic Tools

• SHELX Software : Widely used for refining crystal structures of small molecules, critical for confirming the Z-configuration and spatial arrangement of substituents.
• ORTEP-III : Graphical tools like ORTEP-3 aid in visualizing molecular geometry, essential for comparing steric effects across analogs.

Biological Activity

2-{[(2Z)-2-(furan-2-ylmethylidene)-3-oxo-2,3-dihydro-1-benzofuran-6-yl]oxy}acetamide is a complex organic compound that has garnered attention in medicinal chemistry due to its diverse biological activities. This article explores its biological activity, including antibacterial, antifungal, and potential anticancer properties, supported by data tables and relevant research findings.

Chemical Structure and Properties

The molecular formula of 2-{[(2Z)-2-(furan-2-ylmethylidene)-3-oxo-2,3-dihydro-1-benzofuran-6-yl]oxy}acetamide is $C_{20}H_{20}N_2O_5$, with a molecular weight of approximately 376.36 g/mol. The compound features a furan ring and a benzofuran moiety, which are critical for its biological activity.

Antibacterial Activity

Research indicates that compounds with similar structures exhibit significant antibacterial properties. For instance, the minimum inhibitory concentration (MIC) values for various derivatives have shown promising results against both Gram-positive and Gram-negative bacteria.

Compound	Bacteria	MIC (mg/mL)
12a	E. coli	0.0195
	B. mycoides	0.0048
	C. albicans	0.0048
15	E. coli	0.0048
	B. mycoides	0.0098
	C. albicans	0.039

These findings suggest that the compound could be effective in treating bacterial infections, particularly those resistant to conventional antibiotics .

Antifungal Activity

The antifungal activity of the compound has also been explored, with results indicating efficacy against several fungal strains:

Fungal Strain	MIC (µM)
C. albicans	16.69 - 78.23
Fusarium oxysporum	56.74 - 222.31

The variation in MIC values highlights the compound's potential as a broad-spectrum antifungal agent.

Anticancer Potential

Preliminary studies have suggested that the compound may possess anticancer properties. The mechanism of action is hypothesized to involve the modulation of specific molecular targets within cancer cells, potentially leading to apoptosis (programmed cell death). Further investigations are required to elucidate these mechanisms fully.

Case Studies and Research Findings

• Study on Antimicrobial Properties : A comprehensive study evaluated the antimicrobial activity of various derivatives similar to our compound, revealing significant antibacterial and antifungal effects against multiple strains .
• Mechanistic Insights : Another research effort focused on understanding the interaction of benzofuran derivatives with cellular targets, proposing that these interactions could inhibit microbial growth and induce apoptosis in cancer cells.

Q & A

Basic: What are the recommended synthetic protocols for 2-{[(2Z)-2-(furan-2-ylmethylidene)-3-oxo-2,3-dihydro-1-benzofuran-6-yl]oxy}acetamide?

Methodological Answer:
The synthesis typically involves a multi-step approach:

Core Benzofuran Formation: Start with a substituted benzofuran precursor. For example, a Claisen-Schmidt condensation between a furan-2-carbaldehyde derivative and a 3-oxo-2,3-dihydrobenzofuran-6-ol intermediate under acidic or basic conditions (e.g., ethanol with catalytic HCl or NaOH) .

Acetamide Functionalization: React the hydroxyl group of the benzofuran core with bromoacetamide or chloroacetamide in the presence of a base (e.g., K₂CO₃) in anhydrous DMF at 60–80°C for 6–12 hours .

Purification: Use column chromatography (silica gel, eluting with ethyl acetate/hexane) followed by recrystallization from ethanol/water to achieve >95% purity .